2-(Piperidin-4-yl)-1,8-naphthyridine hydrochloride

• IUPAC Name: 2-piperidin-4-yl-1,8-naphthyridine;hydrochloride
• InChI: InChI=1S/C13H15N3.ClH/c1-2-11-3-4-12(16-13(11)15-7-1)10-5-8-14-9-6-10;/h1-4,7,10,14H,5-6,8-9H2;1H
• InChI Key: ZWDRMVPIEHKOBU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC3=C(C=CC=N3)C=C2.Cl
• Molecular Formula: C13H16ClN3
• Molecular Weight: 249.74 g/mol
• CAS RN: 1909336-05-5

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

A classical method for the synthesis of piperidones, which are closely related to piperidines, is the Petrenko-Kritschenko piperidone synthesis. This involves combining an alkyl-1,3-acetonedicarboxylate with benzaldehyde and an amine.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific piperidine derivative would depend on its exact structure. For example, “2-(Piperidin-4-yloxy)pyrazine hydrochloride” has a molecular weight of 215.68 g/mol and a topological polar surface area of 47 Ų.

Scientific Research Applications

Medicinal Chemistry and Drug Design

• Piperidines serve as essential building blocks for drug development. The synthesis of substituted piperidines is crucial for constructing pharmaceutical agents. Researchers explore diverse synthetic routes to create novel piperidine derivatives, including 2-(Piperidin-4-yl)-1,8-naphthyridine hydrochloride. .

Biological Activity and Pharmacology

• Scientists investigate the biological properties of piperidine-containing compounds. The piperidine moiety appears in more than twenty classes of pharmaceuticals and alkaloids. Recent studies focus on the biological evaluation of potential drugs containing the piperidine scaffold. .

Heterocyclic Synthesis Methods

• Developing efficient and cost-effective methods for synthesizing substituted piperidines is an ongoing challenge. Researchers explore cyclization, cycloaddition, annulation, and multicomponent reactions to access diverse piperidine derivatives. .

Spiropiperidines and Condensed Piperidines

• Spiropiperidines and condensed piperidines represent intriguing structural motifs. Researchers investigate their synthesis and explore their potential applications. .

Functionalization and Bioisosterism

• Functionalizing piperidine derivatives allows researchers to tailor their properties. By introducing specific substituents, scientists can enhance solubility, selectivity, and bioavailability. .

Pyrazolo[3,4-b]pyridines and Bicyclic Heterocycles

• Although not directly related to 2-(Piperidin-4-yl)-1,8-naphthyridine hydrochloride, pyrazolo[3,4-b]pyridines are another class of heterocyclic compounds. .

Safety And Hazards

The safety and hazards associated with a specific piperidine derivative would depend on its exact structure and use. General safety measures for handling such compounds include moving out of the dangerous area, removing the victim to fresh air in case of inhalation, and washing skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes in case of skin contact.

Future Directions

Piperidines and their derivatives continue to be an area of active research, with more than 7000 piperidine-related papers published during the last five years. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.